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Compound of Interest

2-Fluoro-4-(2-
Compound Name:
formylphenyl)benzoic acid

CAS No.: 1261945-86-1

Cat. No.: B596262

Get Quote

Executive Summary & Compound Identification

2-Fluoro-4-(2-formylphenyl)benzoic acid (CAS: 1261945-86-1) is a specialized biaryl
intermediate primarily utilized in the synthesis of Poly (ADP-ribose) polymerase (PARP)
inhibitors, most notably Olaparib. Its structure combines a fluorinated benzoic acid moiety with
an ortho-formyl phenyl group.

This guide provides a technical breakdown of its safety profile, handling protocols, and stability
requirements. Due to the presence of both a carboxylic acid and a reactive aldehyde, this
compound exhibits specific sensitivities to oxidation and pH changes that require rigorous
control measures.

Physicochemical Profile[1][2][3][4][5][6][7][8]
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Property Data Note

CAS Number 1261945-86-1 Verified Identifier

Molecular Formula C14H9FOs3 Biaryl Scaffold

Molecular Weight 244.22 g/mol

Appearance Off-white to pale yellow solid Color deepens upon oxidation

Poor solubility in water (acidic

Solubility DMSO, Methanol, DMF

form)
Melting Point 168-172 °C (Typical) Impurities (diacid) lower MP
pKa (Calc) ~3.8 (Benzoic acid) Forms salts with weak bases

Hazard Identification & Risk Assessment (GHS)

Note: In the absence of a compound-specific harmonized GHS monograph, the following
classification is derived via "Read-Across" toxicology from structurally homologous biaryl
aldehydes and fluorobenzoic acids.

GHS Classification
 Signal Word:WARNING

o Skin Corrosion/Irritation: Category 2 (H315)
o Serious Eye Damage/Eye Irritation: Category 2A (H319)

o Specific Target Organ Toxicity (Single Exposure): Category 3 (Respiratory Irritation) (H335)

Mechanistic Hazard Analysis

» Acidity (Carboxylic Acid): The benzoic acid functionality (pKa ~3.8) is sufficiently acidic to
cause contact dermatitis and severe eye irritation upon exposure to mucous membranes.

o Aldehyde Reactivity: The formyl group (-CHO) is an electrophile capable of Schiff base
formation with biological amines, leading to potential sensitization. It is also the primary site
of instability (see Section 3).
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o Fluorine Substitution: The fluorine atom increases the lipophilicity of the molecule, potentially
enhancing dermal absorption compared to non-fluorinated analogs.

Stability & Reactivity: The "Self-Validating" Protocol

The primary risk to data integrity when using this compound is oxidative degradation. The
ortho-formyl group is susceptible to autoxidation, converting the aldehyde into a dicarboxylic
acid impurity (2-fluoro-4-(2-carboxyphenyl)benzoic acid).

Causality of Degradation:
o Trigger: Atmospheric Oxygen + Light + Trace Metals.
e Mechanism: Radical chain reaction at the benzylic aldehyde position.

o Result: Formation of the "Diacid" impurity, which kills stoichiometry in subsequent cyclization
reactions (e.g., hydrazine condensations).

Diagram 1: Stability & Degradation Logic

This diagram illustrates the degradation pathway and the necessary intervention points.
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Caption: Oxidative degradation pathway of the aldehyde moiety. Storage under inert gas blocks
the O2 trigger, preserving purity.

Safe Handling & Storage Protocols

To ensure scientific integrity and safety, the following "Self-Validating" workflow must be
adopted. "Self-validating” means the protocol includes checks (e.g., NMR/TLC) that confirm the
safety measures worked.
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Storage (The "Golden Rule")

o Atmosphere:Strictly Inert (Argon or Nitrogen). The bottle must be purged after every use.
o Temperature: Refrigerate at 2—8°C. Cold slows the kinetics of autoxidation.

» Container: Amber glass to prevent photo-initiated radical formation.

Handling Workflow

PPE Requirements: Nitrile gloves (double gloving recommended), safety goggles (chemical
splash guard), lab coat. Use a fume hood to mitigate dust inhalation (H335).

Step-by-Step Protocol:

o Equilibration: Allow the refrigerated container to reach room temperature before opening.
This prevents water condensation, which accelerates degradation.

» Weighing: Weigh quickly in a fume hood. If high precision is needed for GMP batches, weigh
inside a glovebox.

» Validation (QC): Before committing the material to a large-scale reaction, run a *H-NMR.
o Check: Look for the aldehyde proton peak (~10 ppm).

o Fail: If a broad carboxylic acid peak appears and aldehyde integration drops, repurify.

Diagram 2: Safe Handling Workflow
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Caption: Operational workflow ensuring moisture control and inert atmosphere maintenance
during handling.

Synthesis & Application Context

Understanding the downstream application aids in risk assessment. This compound is a
scaffold for Olaparib (and similar PARP inhibitors).

Reaction Safety Context:
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e Cyclization: The aldehyde and carboxylic acid groups are typically condensed with hydrazine

or a hydrazine derivative to form a phthalazinone core.

e Risk: This condensation releases water. If the starting material is already partially oxidized to

the diacid, the cyclization will fail or yield side products, complicating purification and

increasing waste (environmental hazard).

Typical Synthesis Route:

e Suzuki Coupling: 2-Fluoro-4-bromobenzoic ester + 2-Formylphenylboronic acid.

o Hydrolysis: Ester hydrolysis yields the target acid (CAS 1261945-86-1).

o Cyclization: Target Acid + Hydrazine

Phthalazinone (Olaparib Core).

Emergency Response

Scenario

Immediate Action

Rationale

Eye Contact

Rinse cautiously with water for
15+ mins. Remove contact

lenses.

Acidic nature can cause

corneal damage.

Skin Contact

Wash with soap and water.

Remove contaminated

Lipophilic fluorine aids

absorption; prompt removal

clothing. limits dose.
) Move to fresh air. If breathing Dust is a respiratory irritant
Inhalation o )
is difficult, give oxygen. (H335).
Dampen with inert absorbent Prevent dust cloud explosion
Spill (sand/vermiculite) to suppress risk (standard for organic
dust. Sweep. solids).
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e To cite this document: BenchChem. [Technical Safety & Handling Guide: 2-Fluoro-4-(2-
formylphenyl)benzoic Acid]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b596262/docs#technical-safety-handling-guide-2-
fluoro-4-2-formylphenyl-benzoic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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